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Compound of Interest

Compound Name:
2'-Iodo-2-(2-

methoxyphenyl)acetophenone

Cat. No.: B1325433 Get Quote

An in-depth technical guide to 2'-Iodo-2-(2-methoxyphenyl)acetophenone is presented for

researchers, scientists, and drug development professionals. Due to the limited availability of

experimental data for the title compound, this guide summarizes the existing information and

incorporates data from structurally related compounds to provide a comprehensive overview.

Chemical and Physical Properties
The physical and chemical properties of 2'-Iodo-2-(2-methoxyphenyl)acetophenone are

primarily based on predicted data. For comparative purposes, the experimental properties of its

precursors, 2'-Iodoacetophenone and 2'-Methoxyacetophenone, are also provided.

Table 1: Properties of 2'-Iodo-2-(2-methoxyphenyl)acetophenone

Property Value Source

CAS Number 898784-89-9 [1]

Molecular Formula C₁₅H₁₃IO₂ [1]

Molecular Weight 352.17 g/mol [1]

Boiling Point (Predicted) 415.7 ± 30.0 °C [1]

Density (Predicted) 1.546 ± 0.06 g/cm³ [1]
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Table 2: Properties of 2'-Iodoacetophenone

Property Value Source

CAS Number 2142-70-3 [2][3]

Molecular Formula C₈H₇IO [2][3]

Molecular Weight 246.04 g/mol [2]

Table 3: Properties of 2'-Methoxyacetophenone

Property Value Source

CAS Number 579-74-8 [4][5]

Molecular Formula C₉H₁₀O₂ [4][5]

Molecular Weight 150.18 g/mol [5]

Appearance
Brown or Orange to Yellow

Liquid
[5]

Boiling Point 245-248 °C @ 760 mmHg [4]

131 °C @ 18 mmHg

Density 1.090 g/mL @ 25 °C [5]

Solubility in water Immiscible [5]

Experimental Protocols
A specific experimental protocol for the synthesis of 2'-Iodo-2-(2-
methoxyphenyl)acetophenone is not readily available in the surveyed literature. However, a

representative protocol for the synthesis of a related compound, 2'-Methoxyacetophenone, is

detailed below.

Synthesis of 2'-Methoxyacetophenone

This procedure outlines the methylation of 1-(2-hydroxyphenyl)ethanone.[6]
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Materials:

1-(2-hydroxyphenyl)ethanone

Lithium hydroxide monohydrate (LiOH·H₂O)

Dimethyl sulfate

Tetrahydrofuran (THF)

2 M Sodium hydroxide (NaOH) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

A solution of 1-(2-hydroxyphenyl)ethanone (300 mmol) and LiOH·H₂O (590 mmol) in 400 mL

of THF is stirred at room temperature for 1 hour.[6]

Dimethyl sulfate (293 mmol) is added to the reaction mixture.[6]

The reaction is monitored by thin-layer chromatography and allowed to proceed for 60 hours.

[6]

Upon completion, the solvent is removed under reduced pressure.[6]

The resulting residue is dissolved in a 2 M NaOH solution and extracted with diethyl ether.[6]

The combined organic layers are dried over anhydrous MgSO₄, filtered, and concentrated to

yield the final product.[6]

Visualizations
As there is no documented signaling pathway for 2'-Iodo-2-(2-
methoxyphenyl)acetophenone, the following diagrams illustrate its structural relationship to

its precursors and a general synthetic workflow.
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Caption: Structural relationship of the target molecule.
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Caption: General experimental workflow for synthesis.

Biological Activity
Direct evidence of the biological activity of 2'-Iodo-2-(2-methoxyphenyl)acetophenone is not

available in the current literature. However, the broader class of acetophenone derivatives has

been shown to exhibit a wide range of pharmacological effects, including cytotoxic,

antimicrobial, antimalarial, antioxidant, and antityrosinase activities.[7][8] Furthermore, certain

substituted acetophenones have demonstrated anti-inflammatory properties and nematicidal

activity.[9][10] These findings suggest that 2'-Iodo-2-(2-methoxyphenyl)acetophenone may

be a valuable candidate for biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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